Cas no 691392-85-5 (3-methyl-N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)butanamide)

• Product Name: 3-methyl-N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)butanamide
• CAS No: 691392-85-5
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 6545737
• Update Time: 2025-07-02

3-methyl-N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)butanamide
• 3-methyl-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]butanamide
• Butanamide, 3-methyl-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-

• Inchi： 1S/C19H21N3O/c1-13(2)11-18(23)20-16-8-6-15(7-9-16)17-12-22-10-4-5-14(3)19(22)21-17/h4-10,12-13H,11H2,1-3H3,(H,20,23)
• InChI Key： FAPCBIJHHYFUDH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C(C)=CC=C3)C=C1)(=O)CC(C)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 14.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methyl-N-(4-{8-methylimidazo1,2-apyridin-2-yl}phenyl)butanamide

Introduction to 3-methyl-N-(4-{8-methylimidazo[1,2-apyridin-2-yl}phenyl)butanamide (CAS No. 691392-85-5)

3-methyl-N-(4-{8-methylimidazo[1,2-apyridin-2-yl}phenyl)butanamide, identified by its Chemical Abstracts Service (CAS) number 691392-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of imidazopyridine derivatives, a structural motif known for its broad spectrum of biological activities. The presence of a methyl group at the third position and the intricate 8-methylimidazo[1,2-apyridin-2-yl}phenyl moiety makes this molecule a promising candidate for further exploration in medicinal chemistry.

The core structure of 3-methyl-N-(4-{8-methylimidazo[1,2-apyridin-2-yl}phenyl)butanamide incorporates two heterocyclic rings—a methylimidazo[1,2-a]pyridine ring and a phenyl ring—connected through an amide linkage. This unique arrangement facilitates multiple interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The 8-methylimidazo[1,2-a]pyridine moiety is particularly noteworthy, as it has been extensively studied for its potential in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that the 4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl part of the compound can engage with specific pockets on protein targets, potentially leading to inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The butanamide side chain further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

In the context of modern pharmaceutical research, derivatives of imidazopyridine have shown promise in addressing unmet medical needs. For instance, related compounds have been investigated for their roles in inhibiting kinases and other enzymes implicated in chronic diseases. The 3-methyl-N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)butanamide structure aligns with this trend, offering a versatile platform for medicinal chemists to explore new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the heterocyclic core efficiently. The introduction of the methyl group at the third position is particularly crucial, as it fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 3-methyl-N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)butanamide is its potential in modulating pathways relevant to neurological disorders. Emerging research suggests that imidazopyridine derivatives can interact with neurotransmitter receptors and ion channels, offering insights into their potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The phenyl ring's substituents further enhance these interactions by providing additional binding sites on the target proteins.

The pharmacokinetic profile of this compound is another area of active investigation. By optimizing the butanamide side chain and other structural features, researchers aim to improve its metabolic stability and reduce off-target effects. Preclinical studies have begun to explore its efficacy in animal models, providing preliminary evidence of its therapeutic potential.

Given its unique structural features and promising biological activities, 3-methyl-N-(4-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)butanamide represents a significant advancement in drug discovery. As research progresses, further modifications and derivatizations are expected to yield more potent and selective therapeutic agents targeting various diseases.